6-(2-Methyl-1H-imidazol-1-YL)pyridine-3-carbaldehyde

• Molecular Formula: C10H9N3O
• Molecular Weight: 187.20 g/mol
• IUPAC Name: 6-(2-methylimidazol-1-yl)pyridine-3-carbaldehyde
• InChI: InChI=1S/C10H9N3O/c1-8-11-4-5-13(8)10-3-2-9(7-14)6-12-10/h2-7H,1H3
• InChI Key: ZHAXXPPBZWEUHF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1C2=NC=C(C=C2)C=O

Description

6-(2-Methyl-1H-imidazol-1-YL)pyridine-3-carbaldehyde is a useful research compound. Its molecular formula is C10H9N3O and its molecular weight is 187.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In dichloromethane (5 mL) was dissolved (6-(2-methyl-1H-imidazol-1-yl)pyridin-3-yl)methanol (340 mg, 1.80 mmol) obtained in Step 2. Dess-Martin periodinane (915 mg, 2.16 mmol) was added and the mixture was stirred at room temperature for 1 hour. To the reaction mixture were added a saturated aqueous sodium bicarbonate solution and a saturated aqueous sodium thiosulfate solution and the mixture was stirred at room temperature for 1 hour. Extraction with dichloromethane and drying over anhydrous sodium sulfate were performed. After filtration, the solvent in the filtrate was evaporated under reduced pressure. The residue was purified by silica gel column chromatography (chloroform/methanol=19/1) to give 6-(2-methyl-1H-imidazol-1-yl)nicotinaldehyde (292 mg, 87% yield).